Cas no 2006484-30-4 (2-(2-chloro-6-methoxyphenyl)benzaldehyde)

• Product Name: 2-(2-chloro-6-methoxyphenyl)benzaldehyde
• CAS No: 2006484-30-4
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 6090553
• PubChem ID: 165511094
• Update Time: 2025-06-08

2-(2-chloro-6-methoxyphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methoxyphenyl)benzaldehyde
• EN300-1178638
• A1-67620
• A1-67621
• 2'-Chloro-6'-methoxy-[1,1'-biphenyl]-2-carbaldehyde
• 2006484-30-4

• Inchi： 1S/C14H11ClO2/c1-17-13-8-4-7-12(15)14(13)11-6-3-2-5-10(11)9-16/h2-9H,1H3
• InChI Key： QETBKYFCPUKUFM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=CC=CC=1C=O)OC

Computed Properties

• Exact Mass: 246.0447573g/mol
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-chloro-6-methoxyphenyl)benzaldehyde

Professional Introduction to 2-(2-chloro-6-methoxyphenyl)benzaldehyde (CAS No. 2006484-30-4)

2-(2-chloro-6-methoxyphenyl)benzaldehyde, with the CAS number 2006484-30-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic aldehyde features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and methoxy substituents on the phenyl ring imparts distinct reactivity, enabling its utility in multiple synthetic pathways.

The compound's chemical structure consists of a benzaldehyde moiety attached to a phenyl ring that is substituted at the 2-position with a chlorine atom and at the 6-position with a methoxy group. This specific arrangement enhances its compatibility with various chemical transformations, making it a versatile building block for medicinal chemists. The electron-withdrawing nature of the chloro group and the electron-donating effect of the methoxy group create a delicate balance in the molecule, influencing its reactivity and interaction with biological targets.

In recent years, 2-(2-chloro-6-methoxyphenyl)benzaldehyde has garnered attention in the development of novel pharmaceutical agents. Its structural features make it an excellent candidate for further functionalization, leading to the synthesis of complex molecules with potential therapeutic applications. Researchers have been exploring its role in creating inhibitors for various enzymatic targets, particularly those involved in inflammatory and metabolic disorders.

One of the most compelling aspects of this compound is its utility in the synthesis of heterocyclic derivatives. Heterocycles are known for their broad spectrum of biological activities and are frequently incorporated into drug molecules due to their stability and binding affinity. The aldehyde functionality in 2-(2-chloro-6-methoxyphenyl)benzaldehyde allows for condensation reactions with various nitrogen-containing compounds, leading to the formation of Schiff bases and other nitrogen-rich heterocycles. These derivatives have shown promise in preclinical studies as potential treatments for neurological disorders, cancer, and infectious diseases.

The pharmaceutical industry has been particularly interested in leveraging the structural diversity offered by 2-(2-chloro-6-methoxyphenyl)benzaldehyde. By modifying its substituents or incorporating it into larger molecular frameworks, scientists aim to develop compounds with enhanced pharmacological properties. For instance, studies have demonstrated its role in generating novel antiviral agents by serving as a precursor for more complex molecules that can interfere with viral replication mechanisms.

Moreover, the compound's role in materials science cannot be overlooked. Beyond its pharmaceutical applications, 2-(2-chloro-6-methoxyphenyl)benzaldehyde has been investigated for its potential use in organic electronics and polymer chemistry. Its aromatic structure and functional groups make it suitable for designing materials with specific electronic properties, such as conductive polymers or organic semiconductors. These materials are crucial in the development of next-generation electronic devices, including flexible displays and solar cells.

The synthesis of 2-(2-chloro-6-methoxyphenyl)benzaldehyde itself is an area of active research. Chemists have developed multiple synthetic routes to achieve high yields and purity levels, ensuring its availability for further applications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic core efficiently. These methods not only improve the scalability of production but also open up new possibilities for structural modifications.

In conclusion, 2-(2-chloro-6-methoxyphenyl)benzaldehyde (CAS No. 2006484-30-4) represents a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, particularly for developing novel bioactive molecules targeting diverse therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of chemical innovation.